Cas no 2433-75-2 (19,20,21-Trioxatetracyclo[14.2.1.14,7.110,13]heneicosane)

• Product Name: 19,20,21-Trioxatetracyclo[14.2.1.14,7.110,13]heneicosane
• CAS No: 2433-75-2
• MF: C₁₈H₃₀O₃
• MW: 294.429006099701
• CID: 276003
• PubChem ID: 57357799
• Update Time: 2025-04-19

19,20,21-Trioxatetracyclo[14.2.1.14,7.110,13]heneicosane Chemical and Physical Properties

Names and Identifiers

• 19,20,21-Trioxatetracyclo[14.2.1.14,7.110,13]heneicosane
• <18>Annulen-1.4.7.10.13.16-trioxid
• 1,3,5,7,9,11,13,15,17-Cyclooctadecanonaene, 1,4:7,10:13,16-trioxide
• 19,20,21-Trioxatetracyclo[14.2.1.14,7.110,13]heneicosa-2,4,6,8,10,12,14,16,18-nonaene(8CI,9CI)
• 19,20,21-Trioxatetracyclo[14.2.14,7.110,13]heneicosa-2,4,6,8,10,12,14,16,18-nonaene(7CI)
• 19,20,21-Trioxatetracyclo[14.2.1.1~4,7~.1~10,13~]henicosane
• DTXSID20723865
• 2433-75-2

• Inchi： 1S/C18H30O3/c1-2-14-9-10-16-5-6-18(21-16)12-11-17-4-3-15(20-17)8-7-13(1)19-14/h13-18H,1-12H2
• InChI Key： KWZRQICXCLMUFC-UHFFFAOYSA-N
• SMILES： O1C2CCC3CCC(CCC4CCC(CCC1CC2)O4)O3

Computed Properties

• Exact Mass: 294.2196
• Monoisotopic Mass: 294.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69